3-Hydroxy-2,3-dimethylbutyl acetate

Specification

• CAS No.: 73295-11-1
• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: (3-hydroxy-2,3-dimethylbutyl) acetate
• Standard InChI: InChI=1S/C8H16O3/c1-6(8(3,4)10)5-11-7(2)9/h6,10H,5H2,1-4H3
• Standard InChI Key: WAWRNRVTZAJWBH-UHFFFAOYSA-N
• SMILES: CC(COC(=O)C)C(C)(C)O
• Canonical SMILES: CC(COC(=O)C)C(C)(C)O

Introduction

Chemical Identity and Structural Characteristics

3-Hydroxy-2,3-dimethylbutyl acetate (CAS Number: 73295-11-1) is an organic ester compound with the molecular formula C₈H₁₆O₃. It is also known by several synonyms including "(3-hydroxy-2,3-dimethylbutyl) acetate" and "1,3-Butanediol, 2,3-dimethyl-, 1-acetate, (2S)-" which indicates its stereochemical configuration.

The compound features a butyl carbon backbone with two methyl substituents at positions 2 and 3, a hydroxyl group at position 3, and an acetate group attached to position 1. This unique arrangement of functional groups contributes to its chemical reactivity and potential applications. The stereochemistry at position 2 can be specifically identified as (S) in certain forms of this compound.

Physical and Chemical Properties

The physical and chemical properties of 3-Hydroxy-2,3-dimethylbutyl acetate are summarized in Table 1, which compiles data from multiple sources:

Table 1: Physical and Chemical Properties of 3-Hydroxy-2,3-dimethylbutyl acetate

Property	Value
Molecular Formula	C₈H₁₆O₃
Molecular Weight	160.21100 g/mol
Density	0.989 g/cm³
Boiling Point	176.892°C at 760 mmHg
Flash Point	55.513°C
Refractive Index	1.436
Vapor Pressure	0.325 mmHg at 25°C
LogP	0.95650
Exact Mass	160.11000
PSA (Polar Surface Area)	46.53000

The compound has a moderate boiling point (176.892°C at atmospheric pressure) consistent with its molecular weight and functional groups. Its density of 0.989 g/cm³ indicates that it is slightly less dense than water. The flash point of 55.513°C suggests that the compound is flammable under certain conditions, a common characteristic for many organic esters.

The LogP value of 0.95650 indicates moderate lipophilicity, suggesting a balance between hydrophilic and lipophilic properties. This balanced partition coefficient is likely influenced by the presence of both polar (hydroxyl and acetate) and non-polar (methyl and alkyl) groups within the molecule.

Stereochemistry and Structural Variants

3-Hydroxy-2,3-dimethylbutyl acetate possesses stereogenic centers that give rise to specific stereoisomers. In particular, the compound can exist in the (2S) configuration as indicated by the systematic name "(2S)-3-Hydroxy-2,3-dimethylbutyl acetate". This stereochemical designation is significant as it defines the three-dimensional arrangement of atoms around the stereogenic center at position 2.

The InChI notation for this compound (InChI=1/C8H16O3/c1-6(8(3,4)10)5-11-7(2)9/h6,10H,5H2,1-4H3/t6-/m0/s1) provides a standardized representation of its structure, including stereochemical information. The "/t6-/m0/s1" portion specifically encodes the stereochemistry at position 2.

The presence of defined stereochemistry suggests that this compound may be important in stereoselective reactions or in applications where molecular recognition is critical, such as in pharmaceutical development or asymmetric synthesis.

Comparison with Related Compounds

Several structurally related compounds appear in the search results that provide context for understanding 3-Hydroxy-2,3-dimethylbutyl acetate.

1,3-dimethylbutyl acetate

Table 2: Comparison of 3-Hydroxy-2,3-dimethylbutyl acetate and 1,3-dimethylbutyl acetate

Property	3-Hydroxy-2,3-dimethylbutyl acetate	1,3-dimethylbutyl acetate
Molecular Formula	C₈H₁₆O₃	C₈H₁₆O₂
Molecular Weight	160.21100 g/mol	144.21100 g/mol
Density	0.989 g/cm³	0.86 g/cm³
Boiling Point	176.892°C	144°C
Flash Point	55.513°C	45°C
LogP	0.95650	1.98410

The comparison reveals that the presence of the hydroxyl group in 3-Hydroxy-2,3-dimethylbutyl acetate increases its molecular weight, density, and boiling point while decreasing its LogP value compared to 1,3-dimethylbutyl acetate. These differences highlight the significant impact of the hydroxyl group on the physical and chemical properties of these related compounds.